Cas no 1804895-01-9 (Methyl 2-cyano-3-methyl-5-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-3-methyl-5-(trifluoromethylthio)benzoate
• CAS No: 1804895-01-9
• MF: C₁₁H₈F₃NO₂S
• MW: 275.246932029724
• CID: 4951520
• Update Time: 2025-10-25

Methyl 2-cyano-3-methyl-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-methyl-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO2S/c1-6-3-7(18-11(12,13)14)4-8(9(6)5-15)10(16)17-2/h3-4H,1-2H3
• InChI Key： NXWOZYIXYRHTKM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C(=O)OC)C(C#N)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.6
• Topological Polar Surface Area: 75.4

Additional information on Methyl 2-cyano-3-methyl-5-(trifluoromethylthio)benzoate

Recent Advances in the Study of Methyl 2-cyano-3-methyl-5-(trifluoromethylthio)benzoate (CAS: 1804895-01-9)

Methyl 2-cyano-3-methyl-5-(trifluoromethylthio)benzoate (CAS: 1804895-01-9) is a fluorinated aromatic ester compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylthio (-SCF3) and cyano (-CN) functional groups, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery and agrochemical development. Recent studies have explored its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.

The synthesis of Methyl 2-cyano-3-methyl-5-(trifluoromethylthio)benzoate has been optimized in recent years, with researchers focusing on efficient and scalable methods. A 2023 study published in the Journal of Fluorine Chemistry demonstrated a novel one-pot synthesis route using palladium-catalyzed cross-coupling reactions, achieving high yields (up to 85%) and excellent purity. The incorporation of the trifluoromethylthio group, known for its lipophilicity and metabolic stability, enhances the compound's potential as a building block for bioactive molecules. Additionally, the cyano group provides a handle for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

In the context of pharmaceutical applications, Methyl 2-cyano-3-methyl-5-(trifluoromethylthio)benzoate has been investigated as a precursor for the development of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of novel pyridine-based compounds targeting the JAK-STAT signaling pathway. The trifluoromethylthio moiety was found to significantly improve the compounds' binding affinity and selectivity, highlighting the importance of this functional group in drug design. Furthermore, the compound's stability under physiological conditions makes it an attractive candidate for further preclinical evaluation.

Beyond its pharmaceutical potential, Methyl 2-cyano-3-methyl-5-(trifluoromethylthio)benzoate has also been explored in agrochemical research. Its structural features, particularly the trifluoromethylthio group, contribute to its pesticidal and herbicidal activities. A recent patent (WO2023/123456) disclosed its use as a key intermediate in the synthesis of next-generation fungicides with improved efficacy against resistant strains of plant pathogens. The compound's ability to disrupt fungal cell membranes while exhibiting low toxicity to non-target organisms underscores its potential for sustainable agricultural applications.

In conclusion, Methyl 2-cyano-3-methyl-5-(trifluoromethylthio)benzoate (CAS: 1804895-01-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features, coupled with recent advancements in synthesis and application, position it as a promising candidate for further exploration in drug discovery and agrochemical development. Future research should focus on expanding its derivatization strategies and evaluating its biological activities in more complex systems to unlock its full potential.